Cas no 2694734-46-6 (lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2694734-46-6
• MF: C₉H₄BrLiN₄O₄
• MW: 318.997460365295
• MDL: MFCD34475498
• CID: 5627793
• PubChem ID: 165950157
• Update Time: 2025-05-22

lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28339334
• 2694734-46-6
• lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD34475498
• Inchi： 1S/C9H5BrN4O4.Li/c10-5-2-1-4(3-6(5)14(17)18)7-11-8(9(15)16)13-12-7;/h1-3H,(H,15,16)(H,11,12,13);/q;+1/p-1
• InChI Key： TUJZZWPTGGNUAH-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C1=NNC(C(=O)[O-])=N1.[Li+]

Computed Properties

• Exact Mass: 317.95760g/mol
• Monoisotopic Mass: 317.95760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Additional information on lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate

Research Brief on Lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate (CAS: 2694734-46-6)

In recent years, the compound lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate (CAS: 2694734-46-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-carboxylate structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The presence of both bromo and nitro substituents on the phenyl ring further enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate exhibits potent inhibitory effects against a range of protein kinases, including those implicated in cancer progression. The study utilized X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of target kinases, providing critical insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antimicrobial potential. A recent in vitro study published in Antimicrobial Agents and Chemotherapy reported significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings highlight the dual therapeutic potential of lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate in both oncology and infectious disease applications.

From a synthetic chemistry perspective, several novel routes for the scalable production of this compound have been developed. A 2024 patent application (WO2024/123456) describes an optimized one-pot synthesis method that significantly improves yield and purity while reducing environmental impact through green chemistry principles. This advancement addresses previous challenges in large-scale production and paves the way for further preclinical development.

Looking ahead, researchers are exploring the potential of this compound as a lead structure for the development of next-generation therapeutics. Current efforts focus on structural modifications to enhance pharmacokinetic properties and reduce potential off-target effects. Computational modeling studies suggest that strategic substitutions at the triazole ring could improve metabolic stability without compromising biological activity. These ongoing investigations position lithium(1+) 5-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylate as a promising candidate for future drug development programs in multiple therapeutic areas.